o-Aminophenyl beta-D-glucopyranosiduronic acid
o-Aminophenyl beta-D-glucopyranosiduronic acid
Brand Name:
Vulcanchem
CAS No.:
15959-03-2
VCID:
VC0130708
InChI:
InChI=1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H15NO7
Molecular Weight:
285.25 g/mol
o-Aminophenyl beta-D-glucopyranosiduronic acid
CAS No.: 15959-03-2
Reference Standards
VCID: VC0130708
Molecular Formula: C12H15NO7
Molecular Weight: 285.25 g/mol
| CAS No. | 15959-03-2 |
|---|---|
| Product Name | o-Aminophenyl beta-D-glucopyranosiduronic acid |
| Molecular Formula | C12H15NO7 |
| Molecular Weight | 285.25 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(2-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H15NO7/c13-5-3-1-2-4-6(5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChIKey | ZVFVTBSWJWONEI-GOVZDWNOSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C(=C1)N)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | o-Aminophenyl β-D-Glucopyranosiduronic Acid; 2-Aminophenol Glucopyranuronoside; 2-Aminophenol Glucuronide; NSC 89270; |
| PubChem Compound | 85208 |
| Last Modified | Nov 11 2021 |
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